Cas no 1461707-79-8 (3-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)morpholine)
3-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)morpholine
- 3-(3,5-dimethyl-1-phenylpyrazol-4-yl)morpholine
- 3-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)-morpholine
- Z2696922041
-
- Inchi: 1S/C15H19N3O/c1-11-15(14-10-19-9-8-16-14)12(2)18(17-11)13-6-4-3-5-7-13/h3-7,14,16H,8-10H2,1-2H3
- InChI Key: YTUUKFHAOKXEGD-UHFFFAOYSA-N
- SMILES: O1CCNC(C1)C1C(C)=NN(C2C=CC=CC=2)C=1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 293
- XLogP3: 1.7
- Topological Polar Surface Area: 39.1
3-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM505605-1g |
3-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)morpholine |
1461707-79-8 | 97% | 1g |
$505 | 2022-09-29 | |
| TRC | D260905-5mg |
3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)morpholine |
1461707-79-8 | 5mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D260905-10mg |
3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)morpholine |
1461707-79-8 | 10mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D260905-50mg |
3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)morpholine |
1461707-79-8 | 50mg |
$ 340.00 | 2022-06-05 | ||
| Enamine | EN300-129793-0.05g |
3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)morpholine |
1461707-79-8 | 95% | 0.05g |
$265.0 | 2023-02-15 | |
| Enamine | EN300-129793-0.1g |
3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)morpholine |
1461707-79-8 | 95% | 0.1g |
$396.0 | 2023-02-15 | |
| Enamine | EN300-129793-0.25g |
3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)morpholine |
1461707-79-8 | 95% | 0.25g |
$565.0 | 2023-02-15 | |
| Enamine | EN300-129793-0.5g |
3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)morpholine |
1461707-79-8 | 95% | 0.5g |
$891.0 | 2023-02-15 | |
| Enamine | EN300-129793-1.0g |
3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)morpholine |
1461707-79-8 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-129793-2.5g |
3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)morpholine |
1461707-79-8 | 95% | 2.5g |
$2240.0 | 2023-02-15 |
3-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)morpholine Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on 3-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)morpholine
Recent Advances in the Study of 3-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)morpholine (CAS: 1461707-79-8)
3-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)morpholine (CAS: 1461707-79-8) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug discovery. This research brief aims to summarize the latest findings related to this compound, providing insights into its current applications and future prospects.
The compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The morpholine moiety in the structure further enhances its pharmacological profile, making it a promising candidate for further investigation. Recent research has explored its interactions with various biological targets, such as enzymes and receptors, to understand its therapeutic potential.
One of the key areas of interest is the compound's role in modulating signal transduction pathways. Preliminary studies have demonstrated its ability to inhibit specific kinases involved in cell proliferation and survival, suggesting potential applications in oncology. Additionally, its anti-inflammatory properties have been investigated in the context of autoimmune diseases, with promising results in preclinical models.
Another significant aspect of the research on 3-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)morpholine is its pharmacokinetic profile. Recent studies have focused on optimizing its bioavailability and metabolic stability to enhance its therapeutic efficacy. Structural modifications and formulation strategies have been explored to address challenges related to solubility and drug delivery.
In conclusion, 3-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)morpholine (CAS: 1461707-79-8) represents a promising scaffold for drug development, with potential applications in multiple therapeutic areas. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for clinical development.
1461707-79-8 (3-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)